2-(2-bromo-4-chlorophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H17BrClNO3/c1-11(12-3-6-14(22-2)7-4-12)20-17(21)10-23-16-8-5-13(19)9-15(16)18/h3-9,11H,10H2,1-2H3,(H,20,21)
• InChI Key: VLIFZLARERVBPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)NC(=O)COC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C17H17BrClNO3
• Molecular Weight: 398.7 g/mol

Description

2-(2-bromo-4-chlorophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide, also known as BCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BCA is a synthetic compound that belongs to the family of amides and has a molecular weight of 404.79 g/mol. In

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-chlorophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of protein kinases, which are enzymes that play a key role in cell signaling pathways. By inhibiting these enzymes, this compound can disrupt the signaling pathways that are necessary for cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been found to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases. This compound has also been shown to have neuroprotective properties, which could make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(2-bromo-4-chlorophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide in lab experiments is its high purity and stability. This compound can be synthesized in large quantities with high purity, which makes it a reliable compound for research. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-(2-bromo-4-chlorophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide. One area of research could be the development of new synthesis methods that could improve the solubility of this compound in water. Another area of research could be the investigation of the potential applications of this compound in the treatment of other diseases, such as neurodegenerative diseases and oxidative stress-related diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify the specific enzymes and signaling pathways that it targets.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential applications in scientific research, particularly in the field of cancer research. This compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising compound for cancer treatment. This compound also has anti-inflammatory, antioxidant, and neuroprotective properties, which could make it useful in the treatment of a range of diseases. While this compound has limitations in terms of solubility, it is a reliable compound for research due to its high purity and stability. There are several future directions for research on this compound, including the development of new synthesis methods and the investigation of its potential applications in the treatment of other diseases.

Scientific Research Applications

2-(2-bromo-4-chlorophenoxy)-N-[1-(4-methoxyphenyl)ethyl]acetamide has shown potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has been found to induce apoptosis, or programmed cell death, in cancer cells, which makes it a promising compound for cancer treatment. This compound has also been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases.